Cas no 2413549-87-6 (2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2413549-87-6
• MF: C₁₀H₂₁BO₄
• MW: 216.082343816757
• CID: 5672764
• PubChem ID: 162415218
• Update Time: 2025-10-05

2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[(2-methoxyethoxy)methyl]-4,4,5,5-tetramethyl-
• 2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C10H21BO4/c1-9(2)10(3,4)15-11(14-9)8-13-7-6-12-5/h6-8H2,1-5H3
• InChI Key： RFFYJJMJGKLWAA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1COCCOC

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 231.1±20.0 °C(Predicted)

Additional information on 2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-Methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2413549-87-6)

In the realm of organic chemistry and pharmaceutical research, 2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2413549-87-6) has emerged as a compound of significant interest. This boronic ester derivative is widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. The compound's unique structure, featuring a dioxaborolane core and a methoxyethoxy side chain, enhances its solubility and reactivity, making it a versatile reagent for constructing complex molecular architectures.

The growing demand for boron-containing compounds in drug discovery and materials science has propelled research into 2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Its CAS No. 2413549-87-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and catalysis optimization. Recent studies highlight its utility in synthesizing biaryl motifs, which are pivotal in developing kinase inhibitors and OLED materials. This aligns with the current trend of integrating green chemistry principles into synthetic workflows, as the compound often exhibits improved stability and reduced toxicity compared to traditional boron reagents.

From a technical perspective, the dioxaborolane scaffold in 2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane offers distinct advantages. The tetramethyl substitution on the boron ring minimizes steric hindrance, facilitating smoother transmetalation steps in cross-coupling reactions. Meanwhile, the methoxyethoxy moiety improves solubility in polar solvents, addressing a common challenge in heterogeneous catalysis. These properties resonate with researchers exploring water-compatible coupling reactions—a hot topic in sustainable chemistry forums and patent filings.

Analytical characterization of CAS No. 2413549-87-6 typically involves NMR spectroscopy (particularly ¹¹B and ¹³C NMR) and mass spectrometry, with its molecular formula C₁₀H₂₁BO₄ serving as a key identifier. The compound's stability under ambient conditions makes it a practical choice for automated synthesis platforms, a feature highly valued in combinatorial chemistry and flow reactor systems. Discussions on platforms like ResearchGate often highlight its compatibility with microwave-assisted synthesis, further broadening its application scope.

In the context of drug development, 2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has gained attention for constructing boron-based prodrugs. Its ability to form stable boronate esters with diols is exploited in designing targeted therapeutics, particularly in oncology research. Recent PubMed entries correlate its use with advancements in proteolysis-targeting chimeras (PROTACs), where boron's role in protein-ligand interactions is crucial. This positions the compound at the intersection of medicinal chemistry and chemical biology—two fields dominating current scientific discourse.

Industrial applications of CAS No. 2413549-87-6 extend to electronic materials, where its derivatives contribute to organic semiconductors and charge-transport layers. Patent analyses reveal its incorporation into polymerizable boron monomers, enabling the production of high-refractive-index polymers for optical devices. Such innovations respond to the global push for energy-efficient technologies, making this compound a frequent subject in IP landscaping reports.

For researchers handling 2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, proper storage recommendations include anhydrous conditions and argon atmospheres to prevent hydrolysis of the dioxaborolane ring. Safety Data Sheets emphasize standard organic lab practices, though its classification as non-hazardous under normal conditions simplifies logistics—a point often queried in chemical procurement forums. This practical advantage complements its synthetic merits, reinforcing its status as a go-to boron reagent in contemporary laboratories.

The compound's commercial availability through major chemical suppliers has expanded its user base, with purity grades ranging from 95% to 99% for different applications. Price benchmarking studies indicate stable market demand, particularly from contract research organizations (CROs) specializing in catalytic process development. This economic dimension adds another layer to its scientific profile, frequently discussed in industry whitepapers on specialty chemicals.

Looking ahead, 2-(2-methoxyethoxy)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is poised to play a role in emerging areas like bioorthogonal chemistry and boron neutron capture therapy (BNCT). Its structural tunability allows for derivatization at both the boron center and ether side chain, offering pathways to novel functional materials. These prospects ensure that CAS No. 2413549-87-6 will remain a keyword in scientific literature and grant proposals for years to come.